(R)-2-amino-3-methoxypropanoic acid
Cat. No. B113118
M. Wt: 119.12 g/mol
InChI Key: KNTFCRCCPLEUQZ-GSVOUGTGSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09139513B2
Procedure details
Into a 250 mL round-bottomed flask equipped with a stirrer, reflux condenser and thermometer was added O-methyl-D,L-serine (5 g) in 90:10 methanol/water (25 mL). N-Acetyl-D-phenylalanine (8.70 g) was added in one portion and the mixture heated to 50° C. overnight. The suspension was cooled to room temperature and filtered, and the solid was rinsed with 90:10 methanol/water (5 mL) and dried at 40° C. under vacuum for 3 h. The N-acetyl-D-phenylalanine salt of O-methyl-D-serine (3.4 g, 25%) was obtained as a white solid with a chiral purity >90%. Regeneration of the title compound could be effected by adjustment of the pH to 1-2 by treatment with HCl, followed by extraction into an organic solvent and subsequent adjustment of the pH to ˜7 with NaOH.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][CH2:3][CH:4]([C:6]([OH:8])=[O:7])[NH2:5].[C:9]([NH:12][C@@H:13]([C:21]([OH:23])=[O:22])[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)(=[O:11])[CH3:10]>CO.O>[C:9]([NH:12][C@@H:13]([C:21]([OH:23])=[O:22])[CH2:14][C:15]1[CH:16]=[CH:17][CH:18]=[CH:19][CH:20]=1)(=[O:11])[CH3:10].[CH3:1][O:2][CH2:3][C@H:4]([C:6]([OH:8])=[O:7])[NH2:5] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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COCC(N)C(=O)O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO.O
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Step Two
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Name
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Quantity
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8.7 g
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Type
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reactant
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Smiles
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C(C)(=O)N[C@H](CC1=CC=CC=C1)C(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Into a 250 mL round-bottomed flask equipped with a stirrer
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The suspension was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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the solid was rinsed with 90:10 methanol/water (5 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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dried at 40° C. under vacuum for 3 h
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Duration
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3 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)N[C@H](CC1=CC=CC=C1)C(=O)O
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Name
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Type
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product
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Smiles
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COC[C@@H](N)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.4 g | |
| YIELD: PERCENTYIELD | 25% | |
| YIELD: CALCULATEDPERCENTYIELD | 68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
